Cas no 1374657-32-5 (5,5-Difluoro-3-piperidinecarbonitrile Hydrochloride)

5,5-Difluoro-3-piperidinecarbonitrile Hydrochloride is a fluorinated piperidine derivative with a nitrile functional group, serving as a versatile intermediate in pharmaceutical and agrochemical synthesis. Its key advantages include the presence of two fluorine atoms, which enhance metabolic stability and bioavailability, making it valuable for drug discovery. The nitrile group offers reactivity for further derivatization, enabling the formation of amides, acids, or heterocycles. The hydrochloride salt form improves solubility and handling properties. This compound is particularly useful in the development of bioactive molecules, where fluorination is critical for optimizing pharmacokinetic profiles. Its structural features make it a preferred choice for medicinal chemistry applications requiring precise modifications.
5,5-Difluoro-3-piperidinecarbonitrile Hydrochloride structure
1374657-32-5 structure
Product Name:5,5-Difluoro-3-piperidinecarbonitrile Hydrochloride
CAS No:1374657-32-5
MF:C6H9ClF2N2
MW:182.598867177963
CID:1076005
PubChem ID:75412447
Update Time:2025-06-07

5,5-Difluoro-3-piperidinecarbonitrile Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 5,5-Difluoropiperidine-3-carbonitrile hydrochloride
    • 5,5-Difluoro-3-piperidinecarbonitrile Hydrochloride
    • 5,5-Difluoropiperidine-3-carbonitrilehydrochloride
    • C6H9ClF2N2
    • 5,5-difluoropiperidine-3-carbonitrile;hydrochloride
    • 4044AD
    • 5,5-DIFLUOROPIPERIDINE-3-CARBONITRILE HCL
    • UNKHJXILXBZUBH-UHFFFAOYSA-N
    • AKOS025211915
    • 1374657-32-5
    • SCHEMBL19815662
    • CS2736
    • CS-0337530
    • SB42492
    • MDL： MFCD23097071
    • Inchi： 1S/C6H8F2N2.ClH/c7-6(8)1-5(2-9)3-10-4-6;/h5,10H,1,3-4H2;1H
    • InChI Key： UNKHJXILXBZUBH-UHFFFAOYSA-N
    • SMILES： Cl.FC1(CNCC(C#N)C1)F

Computed Properties

  • Exact Mass: 182.0422323g/mol
  • Monoisotopic Mass: 182.0422323g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 170
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.8

5,5-Difluoro-3-piperidinecarbonitrile Hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D447300-100mg
5,5-Difluoro-3-piperidinecarbonitrile Hydrochloride
 1374657-32-5
100mg
 $ 523.00 2023-04-14
TRC
D447300-250mg
5,5-Difluoro-3-piperidinecarbonitrile Hydrochloride
 1374657-32-5
250mg
 $ 1103.00 2023-04-14
TRC
D447300-500mg
5,5-Difluoro-3-piperidinecarbonitrile Hydrochloride
 1374657-32-5
500mg
 $ 1987.00 2023-04-14
TRC
D447300-1g
5,5-Difluoro-3-piperidinecarbonitrile Hydrochloride
 1374657-32-5
1g
 $ 9200.00 2023-09-07
Chemenu
CM501313-1g
5,5-Difluoropiperidine-3-carbonitrilehydrochloride
 1374657-32-5 95%
1g
 $1489 2022-09-03
TRC
D447300-1000mg
5,5-Difluoro-3-piperidinecarbonitrile Hydrochloride
 1374657-32-5
1g
 $ 3766.00 2023-04-14

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